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Cat. No.: B4900019 Get Quote

In-depth Technical Guide: Acetone O-
(pentafluorobenzoyl)oxime
A comprehensive overview for researchers, scientists, and drug development professionals.

Abstract
This technical guide provides a detailed examination of acetone O-
(pentafluorobenzoyl)oxime, a derivatizing agent frequently employed in analytical chemistry,

particularly for the sensitive detection of carbonyl compounds. This document consolidates

critical information regarding its chemical properties, experimental applications, and relevant

analytical protocols. The aim is to furnish researchers, scientists, and drug development

professionals with a thorough resource to support their work with this compound.

Chemical Identification and Properties
Acetone O-(pentafluorobenzoyl)oxime is a derivative of acetone oxime and

pentafluorobenzoyl chloride. It is primarily used as a derivatizing reagent to enhance the

detectability of volatile carbonyl compounds in gas chromatography (GC), especially with

electron capture detection (ECD) or mass spectrometry (MS). The pentafluorobenzoyl group

provides a strong electron-capturing moiety, significantly improving analytical sensitivity.
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Quantitative Data Summary
For clarity and comparative ease, the fundamental chemical properties of the closely related

and often confused derivatizing agent, acetone O-(pentafluorobenzyl)oxime, are presented

below. It is crucial to distinguish between the "benzoyl" (with a carbonyl group) and "benzyl"

(with a methylene group) derivatives, as their chemical properties and reactivity may differ.

Property Value Reference

Chemical Name
Acetone O-(2,3,4,5,6-

pentafluorobenzyl)oxime

CAS Number 899828-53-6

Molecular Formula C₁₀H₈F₅NO

Molecular Weight 253.17 g/mol

Alternate Names
Acetone O-2,3,4,5,6-PFBHA-

oxime

Note: Definitive CAS number and molecular weight for acetone O-(pentafluorobenzoyl)oxime
could not be conclusively established from available public data at the time of this writing. The

data presented is for the more commonly referenced benzyl derivative.

Experimental Protocols and Applications
The primary application of reagents like acetone O-(pentafluorobenzoyl)oxime is in the

derivatization of aldehydes and ketones for trace-level analysis. The following sections outline

a general experimental workflow for such applications.

Derivatization of Carbonyl Compounds
The reaction involves the condensation of the carbonyl group with the hydroxylamine moiety of

the derivatizing agent to form an oxime ether.

Experimental Workflow for Derivatization
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Sample Preparation

Derivatization Reaction Extraction Analysis

Carbonyl-containing Sample
(e.g., breath condensate, environmental air sample)

Incubation
(Vortexing and heating to facilitate reaction)

Derivatizing Agent Solution
(Acetone O-(pentafluorobenzoyl)oxime in solvent)

Liquid-Liquid or Solid-Phase Extraction
(to isolate the derivative) GC-MS or GC-ECD Analysis

Click to download full resolution via product page

Caption: General workflow for the derivatization and analysis of carbonyl compounds.

Synthesis of Acetone Oxime (Precursor)
Acetone oxime is a precursor to acetone O-(pentafluorobenzoyl)oxime. Its synthesis is a

well-established process.

Reaction Pathway for Acetone Oxime Synthesis

Acetone (CH₃)₂CO

Acetone Oxime (CH₃)₂CNOH

+ Hydroxylamine

Hydroxylamine NH₂OH

Water H₂O
+ H₂O (byproduct)

Click to download full resolution via product page

Caption: Synthesis of acetone oxime from acetone and hydroxylamine.

Signaling Pathways and Logical Relationships
While acetone O-(pentafluorobenzoyl)oxime itself is not directly involved in biological

signaling pathways, its application in analytical chemistry allows for the detection of biologically
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relevant carbonyl compounds that are part of such pathways. For instance, acetone in human

breath is a biomarker for diabetes.

Logical Relationship in Biomarker Detection

Metabolic State
(e.g., Diabetic Ketoacidosis)

Carbonyl Biomarker Production
(e.g., Acetone)

Derivatization with
Acetone O-(pentafluorobenzoyl)oxime

Sensitive Detection by GC-MS/ECD

Diagnostic Insight

Click to download full resolution via product page

Caption: Logical flow from metabolic state to diagnostic insight via biomarker derivatization.

Conclusion
Acetone O-(pentafluorobenzoyl)oxime serves as a valuable tool for the trace analysis of

carbonyl compounds. Its ability to enhance detection sensitivity makes it particularly useful in

clinical diagnostics, environmental monitoring, and food science. This guide provides a

foundational understanding of its properties and applications, intended to aid researchers in its

effective utilization. Further investigation into the specific reaction kinetics and optimization of

derivatization protocols for different matrices is encouraged for advanced applications.
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To cite this document: BenchChem. [CAS number and molecular weight of acetone O-
(pentafluorobenzoyl)oxime]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b4900019#cas-number-and-molecular-weight-of-
acetone-o-pentafluorobenzoyl-oxime]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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